![molecular formula C6H11NO2 B1248894 (1R,2R)-1-amino-2-ethylcyclopropanecarboxylic acid CAS No. 63393-57-7](/img/structure/B1248894.png)
(1R,2R)-1-amino-2-ethylcyclopropanecarboxylic acid
Overview
Description
(1R,2R)-1-amino-2-ethylcyclopropanecarboxylic acid, also known as ACEC, is a cyclic amino acid that has shown promise in scientific research for its potential therapeutic applications. ACEC has a unique structure that allows it to interact with certain receptors in the body, leading to various biochemical and physiological effects. In
Scientific Research Applications
Stereospecific Conversion in Plant Tissues
- Study Findings: Research on the conversion of 1-aminocyclopropanecarboxylic acid (ACC) to ethylene in plant tissues revealed that the enzyme responsible for this conversion exhibits stereospecificity. In experiments with apple, cantaloupe, and mung bean hypocotyls, the (1R,2S)-isomer of 1-amino-2-ethylcyclopropanecarboxylic acid (AEC) was found to be the preferred substrate, yielding 1-butene. This indicates that the enzyme interacts with the amino, carboxyl, and pro-(S) methylene groups of AEC, suggesting a stereospecific conversion process in plants (Hoffman et al., 1982).
Synthetic Approaches in Pharmaceutical Industry
- Study Findings: (1R,2S)-1-Amino-2-vinylcyclopropane-1-carboxylic acid, an essential unit in hepatitis C virus (HCV) protease inhibitors, has been synthesized using various methods. The high demand for this asymmetric synthesis of (1R,2S)-vinyl-ACCA underscores its importance in the pharmaceutical industry. This work provides an overview of biocatalytic, catalytic, and stoichiometric methods used for synthesizing (1R,2S)-vinyl-ACCA and its isomers (Sato et al., 2016).
Role in Plant Development and Stress Adaptation
- Study Findings: 1-Aminocyclopropane-1-carboxylic acid (ACC) acts as a precursor to ethylene, a plant hormone crucial for development and stress adaptation. ACC's synthesis varies with developmental, hormonal, and environmental factors. It plays a role in various processes including ethylene biosynthesis and signaling, acting as a transportable signal in plants. This underscores its significance in plant growth and response to environmental stress (Vanderstraeten & Van Der Straeten, 2017).
Asymmetric Synthesis in Drug Development
- Study Findings: The asymmetric synthesis of a (1R,2S)-1-amino-2-vinylcyclopropanecarboxylic acid-derived sulfonamide and ethyl ester has been developed. These compounds are critical building blocks in the preparation of potent HCV NS3 protease inhibitors, highlighting the significance of this synthesis method in the field of drug development (Lou et al., 2013).
properties
IUPAC Name |
(1R,2R)-1-amino-2-ethylcyclopropane-1-carboxylic acid | |
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InChI |
InChI=1S/C6H11NO2/c1-2-4-3-6(4,7)5(8)9/h4H,2-3,7H2,1H3,(H,8,9)/t4-,6-/m1/s1 | |
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InChI Key |
RLHIWMRQDUCBDO-INEUFUBQSA-N | |
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Canonical SMILES |
CCC1CC1(C(=O)O)N | |
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Isomeric SMILES |
CC[C@@H]1C[C@@]1(C(=O)O)N | |
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Molecular Formula |
C6H11NO2 | |
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DSSTOX Substance ID |
DTXSID60473372 | |
Record name | Cyclopropanecarboxylic acid, 1-amino-2-ethyl-, (1R,2R)- | |
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Molecular Weight |
129.16 g/mol | |
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CAS RN |
63393-57-7 | |
Record name | Cyclopropanecarboxylic acid, 1-amino-2-ethyl-, (1R,2R)- | |
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